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Compound of Interest

Compound Name: 1-(3-Fluorophenyl)ethanamine

Cat. No.: B130027

For Immediate Reference by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety protocols, handling procedures, and disposal plans for 1-
(3-Fluorophenyl)ethanamine. The following information is designed to ensure the safe and
effective use of this compound in a laboratory setting.

Physicochemical and Hazard Data

A summary of the key quantitative data for 1-(3-Fluorophenyl)ethanamine is presented below.
This information is essential for a comprehensive risk assessment prior to handling.
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Property Value Source
Molecular Formula C8H10FN [1112][3]
Molecular Weight 139.17 g/mol [1][2]
CAS Number 74788-45-7 [1][21[3]
Physical State Liquid [2][4]
Density 1.059 g/ml [2]
Boiling Point 63.5-67.3°C (@ 4.7 mm Hg) [2]
Flash Point 72 °C [2]

GHS Hazard Class

Skin Corrosion/Irritation
(Category 1A/2), Serious Eye
Damage/Irritation (Category
1/2A), Specific Target Organ
Toxicity - Single Exposure
(Category 3, Respiratory
System), Combustible Liquid
(Category 4)

[1](21[5]

Note: Exposure limits such as OSHA PEL, NIOSH REL, and ACGIH TLV are not available in

the searched resources.[5]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is mandatory when handling 1-(3-

Fluorophenyl)ethanamine to prevent skin, eye, and respiratory exposure.[6]
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Protection Type

Recommended Equipment

Justification & Best
Practices

Hand Protection

Primary: Viton™ or Butyl
rubber gloves. Alternative:
Thick-gauge nitrile gloves for

short-duration tasks.[7]

Provides robust protection
against skin corrosion and
irritation.[1][2] Always inspect
gloves for any signs of
degradation, rips, or punctures

before and after each use.[7]

Eye and Face Protection

Chemical splash goggles are
required at all times. A face
shield must be worn over the
goggles when there is a risk of
splashing.[2][7]

Protects against severe eye
damage.[1][2]

Respiratory Protection

Work should be conducted in a
certified chemical fume hood. If
a fume hood is not available or
if aerosolization is likely, a
NIOSH-approved respirator
with organic vapor cartridges is
required.[2][7]

Mitigates the risk of respiratory
irritation.[2][5]

Protective Clothing

A flame-resistant lab coat
should be worn and fully
buttoned. A chemically
resistant apron is
recommended for tasks with a
higher risk of splashes.[7]

Protects the body from skin

contact.[2]

Footwear

Sturdy, closed-toe shoes are
mandatory.[7]

Prevents exposure from

accidental spills.

Operational Plan for Safe Handling

A systematic workflow is critical to minimize exposure risk during the handling of 1-(3-

Fluorophenyl)ethanamine.
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Preparation

Don all required PPE

Verify fume hood functionality

Prepare all necessary equipment and reagents

Carefully transfer the required amount of 1-(3-Fluorophenyl)ethanamine

Keep the container tightly closed when not in use

Perform the experiment within the fume hood

Post-Exgeriment

Decontaminate all work surfaces

l

Segregate and label all waste

Disp

osal

Dispose of waste through a licensed professional waste disposal service

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-(3-Fluorophenyl)ethanamine.
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Step-by-Step Handling Protocol:
e Preparation:
o Don all required Personal Protective Equipment (PPE) as outlined in the table above.[7]

o Ensure the chemical fume hood is operational and the sash is at the appropriate height.[2]

[7]

o Gather and prepare all necessary equipment and reagents within the fume hood to
minimize movement in and out of the containment area.

e Handling:

Use only the required amount of 1-(3-Fluorophenyl)ethanamine for the experiment.

[e]

When not in use, ensure the container is tightly closed to prevent the release of vapors.[2]

[5]

o

Conduct all experimental procedures within the certified chemical fume hood.[2][7]

o

[¢]

Avoid contact with skin, eyes, and clothing.[5]
o Post-Experiment Cleanup:
o Thoroughly decontaminate all work surfaces and equipment after use.
o Wash hands thoroughly after handling the chemical.[5]
o Contaminated clothing should be removed immediately and washed before reuse.[2]

Disposal Plan

Proper disposal of 1-(3-Fluorophenyl)ethanamine and its contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

» Waste Segregation: All waste contaminated with 1-(3-Fluorophenyl)ethanamine, including
unused product, reaction byproducts, and contaminated lab supplies (e.g., gloves, pipette
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tips), must be collected in a designated, sealed, and clearly labeled hazardous waste
container.

o Professional Disposal: Disposal of this chemical waste must be conducted through a
licensed professional waste disposal service.[5][8] Do not dispose of this material down the
drain or in regular trash.[5]

o Container Management: Empty containers should be handled with care as they may contain
residual vapors.[2]

Emergency Procedures: Chemical Spill Response

In the event of a spill, a swift and organized response is essential to mitigate the hazard.
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Chemical Spill Detected

Immedia*e Actions

Alert personnel in the immediate area

l

Evacuate the area if the spill is large

Containment & Cleanup

Ensure proper PPE is worn

Use an inert absorbent material to contain the spill

Collect absorbed material into a sealed hazardous waste container

Decontaminate the spill area

Dispose of all contaminated materials as hazardous waste

Click to download full resolution via product page

Caption: Logical workflow for responding to a chemical spill.
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Spill Response Protocol:

e Immediate Actions:
o Alert all personnel in the immediate vicinity of the spill.
o If the spill is large or in a poorly ventilated area, evacuate the area immediately.
o Ensure the area is well-ventilated.[9]

e Containment and Cleanup:

o Before attempting to clean the spill, ensure you are wearing the appropriate PPE,
including respiratory protection if necessary.[9]

o Contain the spill using an inert absorbent material such as vermiculite, dry sand, or earth.

o Carefully collect the absorbed material and place it into a designated, sealed container for
hazardous waste.[10]

o Decontamination and Disposal:
o Decontaminate the spill area according to your institution's standard operating procedures.

o Dispose of all contaminated materials, including absorbent and PPE, as hazardous waste
through a licensed disposal service.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b130027#personal-protective-equipment-for-handling-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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